Fosfomycin sodium

Description

Fosfomycin sodium is a salt formulation of fosfomycin, an antibiotic primarily used to treat uncomplicated urinary tract infections (UTIs), especially in women . Fosfomycin was first discovered in 1969 and is derived from Streptomyces fradiae; it can also be produced synthetically . It is available in different salt forms for various administration routes; fosfomycin sodium is specifically used for intravenous administration, while other forms like calcium or trometamol salts are used for oral administration .

Fosfomycin is a broad-spectrum bactericidal antibiotic, effective against both Gram-positive and Gram-negative bacteria . It functions by inhibiting bacterial cell wall synthesis . Specifically, fosfomycin inactivates the MurA enzyme, which is essential for peptidoglycan biosynthesis . This mechanism involves fosfomycin binding to the active site of MurA, thus preventing the formation of UDP-MurNAc, a peptidoglycan precursor . The drug enters bacterial cells via glycerophosphate and hexose-6-phosphate transporter systems . Fosfomycin's effectiveness is notable against common UTI-causing bacteria such as E. coli and E. faecalis . It is also increasingly used intravenously to treat infections caused by multidrug-resistant bacteria .

Fosfomycin has a low incidence of harmful side effects and is generally well-tolerated . Due to its chemical structure, fosfomycin is a phosphoenolpyruvate analog, containing a phosphonic group and an epoxide ring .

• CAS No.: 26016-99-9
• Product Name: Fosfomycin sodium
• Molecular Formula: C3H5Na2O4P
• Molecular Weight: 182.02 g/mol
• IUPAC Name: disodium;(3-methyloxiran-2-yl)-dioxido-oxo-λ5-phosphane
• Standard InChI: InChI=1S/C3H7O4P.2Na/c1-2-3(7-2)8(4,5)6;;/h2-3H,1H3,(H2,4,5,6);;/q;2*+1/p-2
• Standard InChIKey: QZIQJIKUVJMTDG-UHFFFAOYSA-L
• SMILES: CC1C(O1)P(=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: CC1C(O1)P(=O)([O-])[O-].[Na+].[Na+]
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: Fosfomycin sodium; Phosphomycin disodium salt; (-)-(1R,2S)-(1,2-Epoxypropyl)phosphonic acid disodium salt; (1,2-Epoxypropyl)-,disodiumsalt(1r,2s)(-)-phosphonicaci; (2r-cis)-(3-Methyloxiranyl)phosphonicaciddisodiumsalt; (3-Methyloxiranyl)-,disodiumsalt,(2r-cis)
• PubChem Compound: 6093162
• Last Modified: Aug 15 2023